Cas no 2138172-07-1 (5,8-difluoro-4-N,6-dimethylquinoline-3,4-diamine)

• Product Name: 5,8-difluoro-4-N,6-dimethylquinoline-3,4-diamine
• CAS No: 2138172-07-1
• MF: C₁₁H₁₁F₂N₃
• MW: 223.221948862076
• CID: 5269208
• Update Time: 2025-06-09

5,8-difluoro-4-N,6-dimethylquinoline-3,4-diamine Chemical and Physical Properties

Names and Identifiers

• 5,8-difluoro-N4,6-dimethylquinoline-3,4-diamine
• 5,8-difluoro-4-N,6-dimethylquinoline-3,4-diamine

• Inchi： 1S/C11H11F2N3/c1-5-3-6(12)10-8(9(5)13)11(15-2)7(14)4-16-10/h3-4H,14H2,1-2H3,(H,15,16)
• InChI Key： NNYSXOUWXAPFHT-UHFFFAOYSA-N
• SMILES： FC1=C(C)C=C(C2C1=C(C(=CN=2)N)NC)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 251
• XLogP3: 2.1
• Topological Polar Surface Area: 50.9

Additional information on 5,8-difluoro-4-N,6-dimethylquinoline-3,4-diamine

Introduction to 5,8-difluoro-4-N,6-dimethylquinoline-3,4-diamine (CAS No. 2138172-07-1)

5,8-difluoro-4-N,6-dimethylquinoline-3,4-diamine is a fluorinated quinoline derivative that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural properties and potential biological activities. This compound, identified by its Chemical Abstracts Service (CAS) number 2138172-07-1, represents a class of heterocyclic molecules that have been extensively studied for their applications in drug discovery and development. The presence of fluorine atoms and methyl groups in its structure imparts distinct electronic and steric effects, making it a promising candidate for further exploration in medicinal chemistry.

The quinoline scaffold is a well-established motif in pharmacology, with numerous derivatives exhibiting antimicrobial, antimalarial, and anticancer properties. The introduction of fluorine substituents into the quinoline ring system can enhance the metabolic stability, lipophilicity, and binding affinity of the molecule, thereby improving its pharmacokinetic and pharmacodynamic profiles. In particular, 5,8-difluoro-4-N,6-dimethylquinoline-3,4-diamine has been investigated for its potential role in modulating various biological pathways associated with diseases such as cancer and inflammation.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 5,8-difluoro-4-N,6-dimethylquinoline-3,4-diamine and biological targets. Studies have demonstrated that this compound can interact with enzymes and receptors involved in cell signaling pathways, potentially leading to therapeutic effects. For instance, research has suggested that it may inhibit the activity of certain kinases that are overexpressed in cancer cells, thereby inhibiting tumor growth and proliferation.

Moreover, the fluorinated quinoline derivatives have shown promise in overcoming drug resistance mechanisms. The fluorine atoms can enhance the binding affinity of the molecule to its target site, making it more effective against resistant strains of pathogens or cancer cells. This property is particularly relevant in the context of antibiotic resistance and cancer chemotherapy, where the development of new drugs that can circumvent existing resistance mechanisms is crucial.

The synthesis of 5,8-difluoro-4-N,6-dimethylquinoline-3,4-diamine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies have been employed to introduce the fluorine and methyl groups at specific positions on the quinoline ring. Techniques such as cross-coupling reactions, nucleophilic substitutions, and metal-catalyzed transformations have been utilized to construct the desired molecular framework efficiently.

In vitro studies have provided valuable insights into the biological activity of 5,8-difluoro-4-N,6-dimethylquinoline-3,4-diamine. These studies have revealed that the compound exhibits significant inhibitory effects on various enzymes and receptors relevant to human health. For example, it has been shown to inhibit the activity of Janus kinases (JAKs), which are involved in inflammatory responses. By modulating JAK activity, this compound may offer therapeutic benefits in conditions such as rheumatoid arthritis and inflammatory bowel disease.

Additionally, preclinical studies have explored the potential of 5,8-difluoro-4-N,6-dimethylquinoline-3,4-diamine as an anticancer agent. The compound has demonstrated ability to induce apoptosis in cancer cells by disrupting key cellular processes such as DNA replication and cell cycle progression. Its mechanism of action appears to involve interactions with both intracellular signaling pathways and extracellular matrix components, making it a multifaceted therapeutic agent.

The structural flexibility of 5,8-difluoro-4-N,6-dimethylquinoline-3,4-diamine allows for further derivatization to enhance its pharmacological properties. By modifying other parts of the molecule or introducing additional functional groups, researchers can fine-tune its biological activity and optimize its pharmacokinetic profile. This adaptability makes it a valuable scaffold for drug discovery efforts aimed at developing novel therapeutics for various diseases.

Recent research has also highlighted the importance of fluorinated quinolines in developing next-generation antiviral agents. The unique electronic properties of fluorine atoms can enhance the binding affinity between the drug molecule and viral targets such as proteases or polymerases. This has led to the exploration of 5,8-difluoro-4-N,6-dimethylquinoline-3,4-diamine as a potential candidate for treating viral infections caused by pathogens such as influenza virus or human immunodeficiency virus (HIV).

The development of novel synthetic routes for 5,8-difluoro-4-N,6-dimethylquinoline-3,4-diamine has been an area of active investigation. Researchers have focused on developing greener synthetic methods that minimize waste generation and reduce environmental impact. These efforts include employing biocatalysis or flow chemistry techniques to improve efficiency and sustainability in the synthesis process.

The pharmacokinetic properties of 5,8-difluoro-4-N,6-dimethylquinoline-3,4-diamine have been thoroughly characterized through preclinical studies. These studies have provided valuable data on its absorption、distribution、metabolism、and excretion (ADME) profiles，which are critical for determining its suitability for clinical development。The compound has demonstrated favorable bioavailability，rapid absorption，and prolonged circulation time，suggesting potential for once-a-day dosing regimens。

The safety profile of 5，8difluor04N，6dimethylquinolinediamine（CAS No2138172071）has also been evaluated through toxicological studies。These studieshave shownthatthecompoundiswelltoleratedattherapeuticallyrelevantdoses，withminimalsideeffects。Howeverfurtherinvestigationisneededtoelucidatethelongtermandsafetyprofileofthisnovelmolecule。